2,2-Diphenylcyclopropanecarbaldehyde

• CAS RN: 59591-01-4
• Molecular Formula: C16H14O
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2,2-diphenylcyclopropane-1-carbaldehyde
• InChI: InChI=1S/C16H14O/c17-12-15-11-16(15,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,12,15H,11H2
• InChI Key: QUUNFTRQJBUFNY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C=O

Description

2,2-Diphenylcyclopropanecarbaldehyde is a useful research compound. Its molecular formula is C16H14O and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of diisobutylaluminum hydride in hexane (25%; 212 mL) was added over 30 minutes to a solution of 2,2-diphenylcyclopropanecarbonitrile (45.4 g) in dry toluene (400 mL) maintained at -40° C. during the addition. After the reaction had been stirred at room temperature for 1 hour, it was rechilled to 0°-5° C. and 2N sulfuric acid (400 mL) was added dropwise. The two phase system was stirred at ambient temperature for 1 hours then the layers were separated and the aqueous phase was extracted with ethyl acetate (2×300 mL). The organic layers were washed with Rochelle salt solution (5%; 2×200 mL), then were dried (Na2SO4) and evaporated to give 2,2-diphenylcyclopropanecarboxaldehyde as a solid, mp 71°-73° C. A sample was crystallized from benzene-hexane to provide the purified aldehyde, mp 75°-76° C.